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Compound of Interest

Compound Name: Met-Gly-Pro-AMC

Cat. No.: B12379713 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Met-Gly-Pro-AMC. The following procedures and

recommendations are designed to ensure safe handling, accurate experimental application,

and proper disposal of this fluorescent peptide substrate.

Personal Protective Equipment (PPE)
When handling Met-Gly-Pro-AMC, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE. This information is based on the safety data sheet for a structurally

similar compound, Gly-Pro-AMC hydrobromide, and represents best practices for handling

chemical reagents of this nature.
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PPE Category Item Specifications and Use

Hand Protection Protective gloves

Wear appropriate chemical-

resistant gloves (e.g., nitrile

rubber). Inspect gloves prior to

use. Use proper glove removal

technique to avoid skin contact

with this product.

Eye/Face Protection
Safety glasses with side-

shields

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

Skin and Body Protection Laboratory coat
Wear a lab coat to prevent skin

contact.

Respiratory Protection Respirator (if necessary)

Where risk assessment shows

air-purifying respirators are

appropriate, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges as a backup to

engineering controls.

Experimental Protocol: Preparation of Met-Gly-Pro-
AMC Solutions
This protocol outlines the steps for preparing stock and working solutions of Met-Gly-Pro-AMC
for use in enzyme assays.

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

Allow the vial of solid Met-Gly-Pro-AMC to equilibrate to room temperature before opening.
Prepare a stock solution by dissolving the appropriate mass of Met-Gly-Pro-AMC in high-
quality, anhydrous DMSO. For example, to prepare a 10 mM stock solution, dissolve 4.61 mg
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of Met-Gly-Pro-AMC (Molecular Weight: 460.55 g/mol ) in 1 mL of DMSO.
Vortex briefly to ensure the compound is fully dissolved.
Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw
cycles. Protect from light.

2. Preparation of Working Solution:

On the day of the experiment, thaw an aliquot of the stock solution.
Dilute the stock solution to the desired final concentration using an appropriate assay buffer
(e.g., 50 mM Tris-HCl, pH 7.5, 1.0 mM DTT).
The final concentration of the working solution will depend on the specific experimental
requirements.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling Met-Gly-Pro-AMC.
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Risk Assessment

PPE Selection

Waste Disposal

Start: Handling
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Consult Safety
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Assess Experimental
Procedure

Hand Protection:
Chemical-resistant gloves
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Safety glasses with

side-shields

Body Protection:
Lab coat

Respiratory Protection
(if required by SDS or

risk assessment)

Dispose of waste
according to institutional

and local regulations

Click to download full resolution via product page

PPE Selection Workflow for Handling Met-Gly-Pro-AMC

Disposal Plan
Dispose of unused Met-Gly-Pro-AMC and any contaminated materials in accordance with all

applicable local, state, and federal regulations. It is recommended to consult with your

institution's environmental health and safety (EHS) department for specific guidance on

chemical waste disposal. In general, chemical waste should be collected in a designated,

properly labeled, and sealed container for disposal by a licensed waste disposal company. Do

not dispose of chemical waste down the drain or in the general trash.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Met-Gly-Pro-AMC]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b12379713#personal-protective-equipment-for-
handling-met-gly-pro-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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